Cas no 89771-78-8 (N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-hexadecanamide)
89771-78-8 structure
Product Name:N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-hexadecanamide
CAS No:89771-78-8
MF:C40H77NO11S
MW:780.104492902756
CID:4664289
PubChem ID:9897094
Update Time:2024-10-26
N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-hexadecanamide Chemical and Physical Properties
Names and Identifiers
-
- C16 3'-sulfo Galactosylceramide (d18:1/16:0)
- -sulfo Galactosylceramide (d18:1/16:0)
- C16 3&rsquo
- C16 Sulfatide
- 1-(3-O-sulfo-beta-D-galactosyl)-N-palmitoylsphingosine
- N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-beta-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-hexadecanamide
- [(2R,3R,4S,5S,6R)-2-[(E,2S,3R)-2-(hexadecanoylamino)-3-hydroxyoctadec-4-enoxy]-3,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl] hydrogen sulfate
- SCHEMBL26924163
- Epitope ID:139425
- N-{(2S,3R,4E)-3-hydroxy-1-[(3-O-sulfo-beta-D-galactopyranosyl)oxy]octadec-4-en-2-yl}hexadecanamide
- AKOS040756266
- CHEBI:60366
- (3'-sulfo)Galbeta-Cer(d18:1/16:0)
- Q27127220
- N-[(1S,2R,3E)-2-hydroxy-1-{[(3-O-sulfo-beta-D-galactopyranosyl)oxy]methyl}heptadec-3-en-1-yl]-hexadecanamide
- PD078047
- sulfatide C16:0
- ZKM
- 89771-78-8
- 1-(3-O-sulfo-beta-D-galactosyl)-N-hexadecanoylsphingosine
- EX-A8002D
- N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-hexadecanamide
-
- Inchi: 1S/C40H77NO11S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-34(43)33(32-50-40-38(46)39(52-53(47,48)49)37(45)35(31-42)51-40)41-36(44)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h27,29,33-35,37-40,42-43,45-46H,3-26,28,30-32H2,1-2H3,(H,41,44)(H,47,48,49)/b29-27+/t33-,34+,35+,37-,38+,39-,40+/m0/s1
- InChI Key: CJGVDSGIQZDLDO-PHLJAKBWSA-N
- SMILES: [C@H]1(CO)O[C@@H](OC[C@H](NC(=O)CCCCCCCCCCCCCCC)[C@H](O)/C=C/CCCCCCCCCCCCC)[C@H](O)[C@@H](OS(=O)(=O)O)[C@H]1O
Computed Properties
- Exact Mass: 779.52173345g/mol
- Monoisotopic Mass: 779.52173345g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 53
- Rotatable Bond Count: 35
- Complexity: 1010
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.9
- Topological Polar Surface Area: 201Ų
N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-hexadecanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 56-7016-1-1mg |
C16 3'-sulfo Galactosylceramide (d18:1/16:0) |
89771-78-8 | >98% | 1mg |
€691.00 | 2025-03-07 | |
| Larodan | 56-1059-1-1mg |
Palmitoyl Sulfatide |
89771-78-8 | >99% | 1mg |
€600.00 | 2025-03-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70294-1mg |
C16 3'-sulfo Galactosylceramide (d18:1/16:0) |
89771-78-8 | 98% | 1mg |
¥5836.00 | 2022-04-26 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C912993-1mg |
C16 3'-sulfo Galactosylceramide (d18:1/16:0) |
89771-78-8 | 98% | 1mg |
¥8,501.40 | 2022-09-02 | |
| AK Scientific | 4039CR-1mg |
C16 Sulfatide |
89771-78-8 | 95% | 1mg |
$696 | 2023-09-16 | |
| TargetMol Chemicals | T38179-1 mg |
C16 3'-sulfo Galactosylceramide (d18:1/16:0) |
89771-78-8 | 98% | 1mg |
¥ 11,680 | 2023-07-10 | |
| TargetMol Chemicals | T38179-1mg |
C16 3'-sulfo Galactosylceramide (d18:1/16:0) |
89771-78-8 | 1mg |
¥ 11680 | 2024-07-19 | ||
| 1PlusChem | 1P01EQN3-1mg |
N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-hexadecanamide |
89771-78-8 | ≥98% | 1mg |
$594.00 | 2024-04-20 | |
| A2B Chem LLC | AX66527-1mg |
N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-hexadecanamide |
89771-78-8 | ≥98% | 1mg |
$438.00 | 2024-04-19 | |
| TargetMol Chemicals | T38179-1mg |
C16 3'-sulfo Galactosylceramide (d18:1/16:0) |
89771-78-8 | 1mg |
¥ 11680 | 2024-07-24 |
N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-hexadecanamide Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
89771-78-8 (N-[(1S,2R,3E)-2-hydroxy-1-[[(3-O-sulfo-β-D-galactopyranosyl)oxy]methyl]-3-heptadecen-1-yl]-hexadecanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent